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Compound of Interest

Compound Name: Amidinomycin

Cat. No.: B1664864 Get Quote

Amidinomycin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of Amidinomycin, a naturally occurring

antibiotic. The information is compiled from publicly available chemical databases and scientific

resources.

Chemical Identity
Amidinomycin is an antibiotic produced by Streptomyces flavochromogenes.[1] Its core

structure consists of a cyclopentane ring with two amine-containing functional groups.

Molecular Formula
The molecular formula for Amidinomycin is C9H18N4O.[1][2][3][4][5]

IUPAC Name
The formal IUPAC name for Amidinomycin is (1R,3S)-3-amino-N-(3-amino-3-

iminopropyl)cyclopentane-1-carboxamide.[1][6] A common synonym is cis-(1R,3S)-3-amino-N-

(3-amino-3-iminopropyl)cyclopentane-1-carboxamide.[2]

Physicochemical Properties
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A summary of the key physicochemical properties of Amidinomycin is presented in Table 1.

This data is essential for understanding its behavior in biological systems and for the

development of analytical methods.

Table 1: Physicochemical Data for Amidinomycin

Property Value Source(s)

Molecular Weight 198.27 g/mol [2][3][5]

Monoisotopic Mass 198.14806121 Da [2]

Melting Point 188-285 °C (decomposes) [1][6]

XlogP (predicted) -1.6 [2][4]

Biological Activity
Amidinomycin exhibits activity primarily against Gram-positive bacteria, although this activity

is noted to be relatively weak.[1] Further research is required to fully elucidate its spectrum of

activity and potential therapeutic applications. In mouse models, an injection of 18mg/kg

resulted in mortality within 7 to 10 days.[1]

Experimental Protocols
Detailed experimental protocols for the fermentation, isolation, and purification of

Amidinomycin from Streptomyces flavochromogenes, as well as its complete chemical

synthesis, are typically found within peer-reviewed scientific literature and patent documents.

Due to the proprietary and detailed nature of these protocols, they are not readily available in

public databases. Researchers are advised to consult specialized chemical and biological

research articles for this information.

Signaling Pathways and Mechanism of Action
The specific molecular mechanism of action and any associated signaling pathways for

Amidinomycin are not well-documented in publicly accessible resources. Elucidating these

pathways would be a critical step in the further development of Amidinomycin as a potential

therapeutic agent.
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To illustrate a hypothetical workflow for investigating the mechanism of action of a novel

antibiotic like Amidinomycin, the following logical diagram is provided.
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Figure 1: A generalized workflow for the investigation and preclinical development of an

antibiotic compound like Amidinomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Amidinomycin molecular formula and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664864#amidinomycin-molecular-formula-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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